Albibrissinoside B
Overview
Description
Albibrissinoside B is a natural product found in Albizia julibrissin and Nanhaia speciosa with data available.
Scientific Research Applications
Antioxidant Properties
Albibrissinoside B, identified as a phenolic glycoside from the stem bark of Albizzia julibrissin, demonstrates notable antioxidant properties. This compound was found to act as a radical scavenger, particularly effective against the 1,1-diphenyl-2-picrylhydrazyl (DPPH) radical, which suggests its potential utility in mitigating oxidative stress-related damage in biological systems (Jung et al., 2004).
Hepatoprotective Potential
In a study on phenolic glycosides from Gymnema tingens, albibrissinoside A (closely related to albibrissinoside B) exhibited hepatoprotective activities. This finding suggests that albibrissinoside B might also possess similar hepatoprotective properties, warranting further investigation into its potential application in liver health and disease management (Tian et al., 2013).
properties
Product Name |
Albibrissinoside B |
|---|---|
Molecular Formula |
C27H34O16 |
Molecular Weight |
614.5 g/mol |
IUPAC Name |
[(3S,4R,5S)-5-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-2-(4-hydroxy-3-methoxyphenoxy)-6-(hydroxymethyl)oxan-3-yl]oxy-3,4-dihydroxyoxolan-3-yl]methyl 4-hydroxy-3,5-dimethoxybenzoate |
InChI |
InChI=1S/C27H34O16/c1-36-15-8-13(4-5-14(15)29)41-25-22(21(32)20(31)18(9-28)42-25)43-26-23(33)27(35,11-40-26)10-39-24(34)12-6-16(37-2)19(30)17(7-12)38-3/h4-8,18,20-23,25-26,28-33,35H,9-11H2,1-3H3/t18-,20-,21+,22-,23+,25-,26+,27-/m1/s1 |
InChI Key |
PRSVTGBFRBXMAU-ODUOMTQPSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1O)OC)C(=O)OC[C@]2(CO[C@H]([C@@H]2O)O[C@@H]3[C@H]([C@@H]([C@H](O[C@H]3OC4=CC(=C(C=C4)O)OC)CO)O)O)O |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C(=O)OCC2(COC(C2O)OC3C(C(C(OC3OC4=CC(=C(C=C4)O)OC)CO)O)O)O |
synonyms |
albibrissinoside B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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